Cas no 2229071-43-4 (2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid)

• Product Name: 2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid
• CAS No: 2229071-43-4
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 6547652
• PubChem ID: 165705019
• Update Time: 2025-06-10

2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229071-43-4
• 2-(3-bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid
• EN300-1919521
• 2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid

• Inchi： 1S/C9H11BrO2S/c1-5-4-13-7(6(5)10)9(2,3)8(11)12/h4H,1-3H3,(H,11,12)
• InChI Key： WVFFYTLRYWMGFE-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid

Introduction to 2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid (CAS No. 2229071-43-4)

2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229071-43-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a brominated thiophene ring and a branched alkyl side chain, make it a valuable scaffold for the development of novel bioactive molecules.

The bromo-substituted thiophene moiety in 2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid plays a crucial role in its chemical reactivity and biological interactions. Thiophene derivatives are known for their ability to modulate various biological pathways, making them attractive candidates for drug discovery. The bromine atom at the 3-position enhances the electrophilicity of the thiophene ring, facilitating nucleophilic substitution reactions that are commonly employed in medicinal chemistry to introduce additional functional groups. This property is particularly useful in constructing more complex molecules with tailored biological activities.

The methylpropanoic acid side chain in this compound contributes to its hydrophobicity and influences its solubility and metabolic stability. The presence of two methyl groups at the alpha position of the carboxylic acid moiety further enhances its lipophilicity, which can be advantageous for membrane permeability and oral bioavailability. These structural characteristics make 2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid a promising candidate for further derivatization and optimization in drug discovery programs.

In recent years, there has been a growing interest in thiophene-based compounds due to their reported pharmacological effects. For instance, studies have demonstrated that certain thiophene derivatives exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in 2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid may contribute to its potential therapeutic applications by interacting with biological targets such as enzymes and receptors. The bromine atom, in particular, can serve as a handle for further chemical modifications, allowing researchers to explore different pharmacological profiles.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex thiophene derivatives like 2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid. Modern synthetic routes often involve palladium-catalyzed cross-coupling reactions, which provide a high degree of selectivity and yield. These methods have been instrumental in constructing intricate molecular frameworks that mimic natural products or designed heterocycles. The ability to synthesize such compounds with high precision is crucial for understanding their biological behavior and developing new therapeutic agents.

The pharmacokinetic properties of 2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid are also an area of active investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical considerations in drug development. The lipophilicity imparted by the methylpropanoic acid side chain may influence its absorption and distribution within the body, while the bromine substituent could affect its metabolic stability. Understanding these properties is essential for optimizing the compound's bioavailability and therapeutic efficacy.

In conclusion, 2-(3-Bromo-4-methylthiophen-2-yl)-2-methylpropanoic acid (CAS No. 2229071-43-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features offer opportunities for the development of novel bioactive molecules with potential therapeutic applications. Ongoing research into its biological activities and synthetic modifications continues to expand our understanding of this compound's potential contributions to drug discovery and development.